2-[3-(Trimethylsilyl)propoxy]phenol

• CAS No.: 103090-93-3
• Molecular Formula: C12H20O2Si
• Molecular Weight: 224.37 g/mol
• IUPAC Name: 2-(3-trimethylsilylpropoxy)phenol
• InChI: InChI=1S/C12H20O2Si/c1-15(2,3)10-6-9-14-12-8-5-4-7-11(12)13/h4-5,7-8,13H,6,9-10H2,1-3H3
• InChI Key: SJBYGGHFEYAFDU-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCCOC1=CC=CC=C1O

Description

2-[3-(Trimethylsilyl)propoxy]phenol is an organic compound characterized by the presence of a phenol group substituted with a trimethylsilyl group via a propoxy linker. This compound is notable for its unique structural features, which include a trimethylsilyl group that imparts distinct chemical properties such as increased volatility and chemical inertness .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-(Trimethylsilyl)propoxy]phenol typically involves the reaction of 2-hydroxyphenol with 3-(trimethylsilyl)propyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an aprotic solvent like dimethylformamide (DMF) under reflux conditions .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would likely involve large-scale adaptation of the laboratory synthesis, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-[3-(Trimethylsilyl)propoxy]phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones using oxidizing agents such as sodium dichromate or chromium trioxide.

Substitution: The trimethylsilyl group can be substituted under acidic conditions to yield the corresponding hydroxyl derivative.

Common Reagents and Conditions

Oxidation: Sodium dichromate (Na₂Cr₂O₇), chromium trioxide (CrO₃)

Substitution: Hydrochloric acid (HCl)

Major Products

Oxidation: Quinones

Substitution: Hydroxyl derivatives

Scientific Research Applications

2-[3-(Trimethylsilyl)propoxy]phenol has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Employed in studies involving the modification of biomolecules to enhance their stability and reactivity.

Medicine: Investigated for potential therapeutic applications due to its unique chemical properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[3-(Trimethylsilyl)propoxy]phenol involves its interaction with various molecular targets. The trimethylsilyl group can act as a protecting group, temporarily masking reactive sites on molecules during chemical reactions . This allows for selective reactions to occur at other sites on the molecule, facilitating complex synthetic pathways .

Comparison with Similar Compounds

Similar Compounds

• 2-(Trimethylsilyl)phenol
• 3-(Trimethylsilyl)propyl alcohol

Uniqueness

2-[3-(Trimethylsilyl)propoxy]phenol is unique due to its combination of a phenol group and a trimethylsilyl group linked by a propoxy chain. This structure imparts distinct chemical properties, such as increased volatility and chemical inertness, which are not observed in simpler analogs like 2-(Trimethylsilyl)phenol .